Cas no 153814-39-2 (2-Propenoic acid, 2,3,3-tricyano-, ethyl ester)
153814-39-2 structure
Product Name:2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
CAS No:153814-39-2
MF:C8H5N3O2
MW:175.144201040268
CID:1333455
Update Time:2024-08-18
2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 2,3,3-tricyano-, ethyl ester
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- Inchi: 1S/C8H5N3O2/c1-2-13-8(12)7(5-11)6(3-9)4-10/h2H2,1H3
- InChI Key: JBWPEEPKXXZHNX-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)/C(/C#N)=C(\C#N)/C#N
Computed Properties
- Exact Mass: 175.03825
Experimental Properties
- Density: 1.274±0.06 g/cm3(Predicted)
- Melting Point: 65-66 °C
- Boiling Point: 290.3±40.0 °C(Predicted)
- PSA: 97.67
2-Propenoic acid, 2,3,3-tricyano-, ethyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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